N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide

• IUPAC Name: N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C18H18N4O3S2/c1-22(2)27(24,25)15-10-8-14(9-11-15)17(23)19-18-21-20-16(26-18)12-13-6-4-3-5-7-13/h3-11H,12H2,1-2H3,(H,19,21,23)
• InChI Key: MIKJAFBJPCTOKL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)CC3=CC=CC=C3
• Molecular Formula: C18H18N4O3S2
• Molecular Weight: 402.5 g/mol

Description

N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide, also known as BZS, is a chemical compound that has been extensively studied for its potential applications in scientific research. BZS has been found to exhibit a wide range of biochemical and physiological effects, making it an attractive candidate for studies in various fields, including neuroscience, pharmacology, and oncology.

Scientific Research Applications

N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is its use in neuroscience. N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide has been found to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability. This makes N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide a potential candidate for the treatment of neurological disorders such as epilepsy and anxiety.
N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide has also been studied for its potential applications in pharmacology. It has been found to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.
In oncology, N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide has been found to exhibit cytotoxic effects on cancer cells, making it a potential candidate for the development of anticancer drugs.

Mechanism of Action

The mechanism of action of N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide involves the modulation of GABA receptors. N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide binds to a specific site on the GABA receptor, enhancing the activity of the receptor and increasing the inhibitory effect of GABA on neuronal activity. This results in a decrease in neuronal excitability and a reduction in the symptoms of neurological disorders such as epilepsy and anxiety.
Biochemical and Physiological Effects
N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide has been found to exhibit a wide range of biochemical and physiological effects. In addition to its effects on GABA receptors, N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide has been found to modulate the activity of other neurotransmitter systems, including glutamate and dopamine. It has also been found to exhibit anti-inflammatory and analgesic effects, as well as cytotoxic effects on cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide for lab experiments is its specificity for GABA receptors. This allows researchers to study the effects of modulating GABA receptor activity on neuronal excitability and behavior. However, one of the limitations of N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide is its potential for off-target effects on other neurotransmitter systems, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide. One area of research is the development of more selective compounds that target specific subtypes of GABA receptors. This could lead to the development of more effective treatments for neurological disorders such as epilepsy and anxiety.
Another area of research is the development of N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide-based drugs for the treatment of cancer. Further studies are needed to determine the optimal dosage and administration schedule for N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide-based drugs, as well as their potential side effects.
Conclusion
In conclusion, N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biochemical and physiological effects, making it an attractive candidate for studies in various fields. Further research is needed to fully understand the mechanism of action of N-(5-benzyl-1,3,4-thiadiazol-2-yl)-4-[(dimethylamino)sulfonyl]benzamide and its potential applications in the treatment of neurological disorders and cancer.